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Compound of Interest

Compound Name: ML347

Cat. No.: B15544788 Get Quote

For researchers and scientists in the field of drug development, ensuring the safe handling and

disposal of chemical compounds is paramount. This document provides a comprehensive,

step-by-step guide to the proper disposal procedures for ML347, a potent and selective ALK1

and ALK2 inhibitor. Adherence to these protocols is crucial for laboratory safety and

environmental protection.

Chemical and Physical Properties of ML347
A thorough understanding of the properties of ML347 is the first step toward safe handling and

disposal. Key quantitative data are summarized in the table below for easy reference.

Property Value References

Synonyms LDN 193719 [1][2]

Molecular Formula C22H16N4O [2][3]

Molecular Weight 352.39 g/mol [3]

IC50 Values ALK1: 46 nM, ALK2: 32 nM

Solubility Soluble to 20 mM in DMSO

Storage Store at +4°C

CAS Number 1062368-49-3
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Safety Data Sheets (SDS) for ML347 present some conflicting information regarding its hazard

classification. While one source indicates it is not a hazardous substance, another classifies it

with the following hazards:

Acute oral toxicity (Category 4)

Severe skin corrosion and eye damage (Category 1)

Respiratory and skin sensitization (Category 1)

Given these potential hazards, it is imperative to handle ML347 as a hazardous chemical. It is

also noted as being combustible.

Step-by-Step Disposal Protocol
The following procedures are based on general best practices for chemical waste disposal and

should be adapted to comply with all applicable local, regional, and national regulations.

1. Personal Protective Equipment (PPE): Before handling ML347, ensure you are wearing

appropriate PPE:

Safety goggles

Chemical-resistant gloves

Lab coat

2. Waste Collection:

Solid Waste:

Collect any solid ML347 waste, including contaminated consumables (e.g., weighing

paper, pipette tips), in a dedicated, clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical and have a

secure lid.

Liquid Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15544788?utm_src=pdf-body
https://www.benchchem.com/product/b15544788?utm_src=pdf-body
https://www.benchchem.com/product/b15544788?utm_src=pdf-body
https://www.benchchem.com/product/b15544788?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solutions containing ML347 should be collected in a labeled, sealed, and chemical-

resistant waste container.

Do not mix with other incompatible waste streams.

Empty Containers:

Empty containers that held ML347 should be triple-rinsed with a suitable solvent (e.g.,

DMSO followed by ethanol or water).

The rinsate must be collected and disposed of as hazardous liquid waste. After triple-

rinsing, the container can be disposed of according to your institution's guidelines for

decontaminated labware.

3. Spill Management: In the event of a spill, follow these steps:

Evacuate and restrict access to the affected area.

Wearing appropriate PPE, absorb the spill with an inert material such as dry sand, earth, or a

commercial chemical absorbent.

Carefully collect the absorbed material and place it into a sealed, labeled hazardous waste

container.

Clean the spill area thoroughly.

4. Final Disposal:

All collected ML347 waste must be disposed of through your institution's designated

hazardous waste management program.

Do not pour ML347 down the drain. Many specialized research chemicals are not intended

for sewer disposal.

Ensure all waste containers are properly labeled with the chemical name and associated

hazards.

Mechanism of Action: Signaling Pathway
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ML347 functions as a selective inhibitor of ALK1 and ALK2, which in turn blocks the

phosphorylation of Smad1/5 by TGF-β1. The diagram below illustrates this signaling pathway.
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Caption: ML347 inhibits ALK1/ALK2, blocking TGF-β1-mediated Smad1/5 phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15544788?utm_src=pdf-body
https://www.benchchem.com/product/b15544788?utm_src=pdf-body-img
https://www.benchchem.com/product/b15544788?utm_src=pdf-body
https://www.benchchem.com/product/b15544788?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/ML347.html
https://www.caymanchem.com/product/17640/ml-347
https://www.rndsystems.com/products/ml-347_4945
https://www.benchchem.com/product/b15544788#ml347-proper-disposal-procedures
https://www.benchchem.com/product/b15544788#ml347-proper-disposal-procedures
https://www.benchchem.com/product/b15544788#ml347-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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